Cas no 338975-60-3 (4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 338975-60-3
• MF: C₁₆H₁₂ClN₃O
• MW: 297.738982200623
• CID: 5717175
• PubChem ID: 3707474
• Update Time: 2023-10-15

4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(2-chloroanilino)methylene]-5-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 338975-60-3
• AKOS005102501
• CHEMBL3189423
• MFCD00138346
• 4-[(2-chlorophenyl)iminomethyl]-5-phenyl-1,2-dihydropyrazol-3-one
• 1164454-75-4
• MLS000327908
• SMR000168431
• 4-{[(2-chlorophenyl)amino]methylidene}-3-phenyl-4,5-dihydro-1H-pyrazol-5-one
• HMS2364K11
• 9B-112

• Inchi： 1S/C16H12ClN3O/c17-13-8-4-5-9-14(13)18-10-12-15(19-20-16(12)21)11-6-2-1-3-7-11/h1-10H,(H2,19,20,21)/b18-10+
• InChI Key： VAOQEZNPDSDGCI-VCHYOVAHSA-N
• SMILES： ClC1C=CC=CC=1/N=C/C1C(NNC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.0668897g/mol
• Monoisotopic Mass: 297.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.5Ų